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Compound of Interest

Compound Name: DL-Leucine-1,2-13C2
CAS No.: 87994-88-5
Cat. No.: B12062125
Get Quote
. J

Case Reference: ISO-LEU-13C2-STAB

Status: Operational | Updated: March 2026

Emergency Triage: "It Won't Dissolve"

Issue: Users frequently report that DL-Leucine-1,2-13C2 fails to dissolve completely in pure
water at concentrations >20 mg/mL, or precipitates upon refrigeration.

The Technical Reality: Leucine is a hydrophobic amino acid with a bulky isobutyl side chain. Its
solubility in neutral water is relatively low (~24 mg/mL at 25°C) and drops significantly at lower
temperatures.

e The Fix: You must shift the pH. Leucine exists as a zwitterion at neutral pH (net charge 0),
which is its least soluble state.

» Protocol: Acidify the solvent.[1] Use 0.1 M to 1.0 M HCI.[1]

o Mechanism:[2] Protonation of the amino group (
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) and the carboxyl group breaks the zwitterionic lattice energy, increasing solubility to >50

mg/mL.

Stability Matrix: The Three Pillars of Degradation

The long-term stability of DL-Leucine-1,2-13C2 is governed by three distinct vectors:

Biological, Chemical, and Isotopic.

Table 1: Stability Risk Assessment

. . Prevention
Vector Risk Level Primary Threat
Strategy
Microbial
consumption. Amino Sterile Filtration (0.22
Biological CRITICAL acids are primary um) + Acidic Storage
nitrogen sources for (0.1 M HCI).
bacteria/fungi.
Store at concentration
S <20 mg/mL if neutral;
. Precipitation _
Physical HIGH use HCI for higher
(Temperature shock).
conc. Vortex after
thawing.
Stable at room temp,
_ Oxidation/Decarboxyl but 4°C is best
Chemical LOW ) ) )
ation. practice. Avoid strong
oxidizing agents.
The 13C-C bond is
) Label non-exchangeable
Isotopic NEGLIGIBLE

scrambling/Exchange.

under standard

storage conditions.

Detailed Protocols & Methodologies

Protocol A: Preparation of a Long-Term Stable Stock
Solution (50 mM)
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Target Audience: Metabolomics & NMR Core Facilities

Rationale: This protocol utilizes ionic strength and pH modulation to prevent microbial growth
and precipitation.

e Weighing: Accurately weigh the DL-Leucine-1,2-13C2 powder.

o Note: DL-Leucine (MW ~133.17 g/mol for labeled version) is non-hygroscopic, but
minimize exposure to humid air to ensure mass accuracy.

e Solvent Choice:
o For LC-MS/NMR: Use 0.1 M HCI (prepared with LC-MS grade water).

o For Cell Culture: Use PBS (Phosphate Buffered Saline) only if used immediately. For
storage, dissolve in water, filter, and freeze.

 Dissolution:
o Add solvent to powder.
o Vortex vigorously for 60 seconds.
o Troubleshooting: If particles persist, sonicate at 40°C for 10 minutes.
« Sterilization (Crucial Step):
o Pass the solution through a 0.22 um PVDF or PES syringe filter into a sterile cryovial.

o Why? This physically removes bacteria and fungal spores. Chemical stability is irrelevant if
a microbe eats your isotope.

o Storage:
o Short-term (<4 weeks): 4°C (Refrigerated).

o Long-term (>1 month): -20°C or -80°C.
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o Warning: Do not use glass vials for -80°C storage (cracking risk). Use polypropylene

cryovials.

Protocol B: Assessing Isotopic Integrity (QC Check)

If you suspect degradation, perform this simple LC-MS check.

e Dilution: Dilute stock to 10 uM in 50:50 Acetonitrile:Water + 0.1% Formic Acid.
e MS Mode: Positive lon Mode (ESI+).

e Target lons:

o Observe

o For DL-Leucine-1,2-13C2, the mass shift is +2 Da over natural Leucine (131.17). Look for
m/z ~134.18.

o Failure Mode: If you see significant peaks at m/z 132 or 133, you have contamination with

unlabeled leucine, not "isotope leakage."

Visualizing the Stability Workflow

The following diagram illustrates the decision logic for handling DL-Leucine-1,2-13C2,
highlighting the critical control points (CCPs) for stability.
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Caption: Workflow for maximizing DL-Leucine-1,2-13C2 stability. Note that acidic solubilization
provides dual protection: enhanced solubility and microbial inhibition.

Frequently Asked Questions (Technical)

Q1: Can | autoclave my DL-Leucine solution? A:Avoid if possible. While Leucine is thermally
stable, the Maillard reaction (browning) can occur if any trace carbohydrates are present (e.qg.,
from impure water or dirty glassware). Furthermore, autoclaving can cause slight racemization
at very high temperatures/pressures over time. Sterile filtration (0.22 um) is the industry
standard for amino acids [1].

Q2: Will the 13C label "fall off" during storage? A:No. The 13C atoms are incorporated into the
carbon backbone (positions 1 and 2). The C-C bond energy is extremely high (~348 kJ/mal).
Spontaneous isotope exchange does not occur in agueous solution under physiological or
storage conditions. It is not like Deuterium (H-D exchange) on labile protons [2].

Q3: Why 0.1 M HCI? Won't that hydrolyze my peptide standards? A: 0.1 M HCl is a standard
preservative for amino acid mixes (see Cambridge Isotope Labs recommendations). It prevents
bacterial growth and keeps the amino acid fully protonated. If you are spiking this into a cell
culture, the small volume of HCI is usually buffered out by the media (bicarbonate/HEPES), but
always calculate the buffering capacity of your target matrix [3].

Q4: Does the 'DL' (Racemic) nature affect stability compared to L-Leucine? A: Chemically, no.
Enantiomers have identical chemical stability in an achiral environment. However, biologically,
this is critical. If you use this standard in a live cell assay, the cells will metabolize the L-
Leucine-1,2-13C2 but likely ignore or excrete the D-Leucine-1,2-13C2. This can lead to
"orphan” signal accumulation in the media, which must not be confused with metabolic stability
issues [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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